N-cycloheptyl-3-[4-(propan-2-ylsulfamoyl)phenyl]propanamide

• IUPAC Name: N-cycloheptyl-3-[4-(propan-2-ylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C19H30N2O3S/c1-15(2)21-25(23,24)18-12-9-16(10-13-18)11-14-19(22)20-17-7-5-3-4-6-8-17/h9-10,12-13,15,17,21H,3-8,11,14H2,1-2H3,(H,20,22)
• InChI Key: URJIPDXBAHKNDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NS(=O)(=O)C1=CC=C(C=C1)CCC(=O)NC2CCCCCC2
• Molecular Formula: C19H30N2O3S
• Molecular Weight: 366.5 g/mol

Description

N-cycloheptyl-3-[4-(propan-2-ylsulfamoyl)phenyl]propanamide is an organic compound with a complex structure, characterized by a cycloheptyl group attached to a phenyl ring substituted with a propanamide group and a propan-2-ylsulfamoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cycloheptyl-3-[4-(propan-2-ylsulfamoyl)phenyl]propanamide typically involves multiple steps, including the formation of the cycloheptyl group and the attachment of the propanamide and propan-2-ylsulfamoyl groups. One common method involves the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-cycloheptyl-3-[4-(propan-2-ylsulfamoyl)phenyl]propanamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Nucleophiles: Halides, amines

Electrophiles: Alkyl halides, acyl chlorides

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-cycloheptyl-3-[4-(propan-2-ylsulfamoyl)phenyl]propanamide has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-cycloheptyl-3-[4-(propan-2-ylsulfamoyl)phenyl]propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to N-cycloheptyl-3-[4-(propan-2-ylsulfamoyl)phenyl]propanamide include:

• N-cycloheptyl-3-[4-(3-fluoropropoxy)phenyl]prop-2-enamide
• N-cycloheptyl-3-(propan-2-yloxy)benzamide

Uniqueness

This compound is unique due to its specific structural features, such as the presence of the cycloheptyl group and the propan-2-ylsulfamoyl group. These features may confer distinct chemical and biological properties, making it a valuable compound for various applications.